Cas no 2036946-61-7 (2-(1-acetylpiperidin-4-yl)methylbenzoic acid)

• Product Name: 2-(1-acetylpiperidin-4-yl)methylbenzoic acid
• CAS No: 2036946-61-7
• MF: C₁₅H₁₉NO₃
• MW: 261.316264390945
• CID: 5637670
• PubChem ID: 121951444
• Update Time: 2025-10-30

2-(1-acetylpiperidin-4-yl)methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS027062580
• EN300-28281067
• 2-[(1-acetylpiperidin-4-yl)methyl]benzoic acid
• 2036946-61-7
• 2-(1-acetylpiperidin-4-yl)methylbenzoic acid

• Inchi： 1S/C15H19NO3/c1-11(17)16-8-6-12(7-9-16)10-13-4-2-3-5-14(13)15(18)19/h2-5,12H,6-10H2,1H3,(H,18,19)
• InChI Key： UCLFAJHROVPDAP-UHFFFAOYSA-N
• SMILES： O=C(C)N1CCC(CC2C=CC=CC=2C(=O)O)CC1

Computed Properties

• Exact Mass: 261.13649347g/mol
• Monoisotopic Mass: 261.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-(1-acetylpiperidin-4-yl)methylbenzoic acid

Recent Advances in the Study of 2-(1-acetylpiperidin-4-yl)methylbenzoic acid (CAS: 2036946-61-7)

2-(1-acetylpiperidin-4-yl)methylbenzoic acid (CAS: 2036946-61-7) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features combining a benzoic acid moiety with an acetylpiperidine group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, positioning it as a candidate for further drug development.

The synthesis of 2-(1-acetylpiperidin-4-yl)methylbenzoic acid has been optimized in recent years, with several research groups reporting improved yields and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel synthetic route that utilizes a palladium-catalyzed coupling reaction, achieving a 78% yield with high enantiomeric purity. This advancement is critical for scaling up production and ensuring consistent quality for preclinical and clinical studies.

Pharmacologically, 2-(1-acetylpiperidin-4-yl)methylbenzoic acid has demonstrated notable activity as a modulator of specific enzymatic pathways. In vitro studies have revealed its inhibitory effects on phosphodiesterase 4 (PDE4), an enzyme implicated in inflammatory and neurological disorders. These findings were corroborated by a 2024 study in ACS Chemical Neuroscience, which highlighted the compound's ability to reduce neuroinflammation in murine models, suggesting potential applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

Further investigations into the compound's mechanism of action have uncovered its interaction with G-protein-coupled receptors (GPCRs). Molecular docking simulations and binding assays indicate that 2-(1-acetylpiperidin-4-yl)methylbenzoic acid exhibits high affinity for the serotonin 5-HT1A receptor, a target for antidepressant and anxiolytic therapies. This dual activity—PDE4 inhibition and 5-HT1A modulation—positions the compound as a multifunctional agent with broad therapeutic potential.

In addition to its central nervous system applications, recent research has explored the anticancer properties of 2-(1-acetylpiperidin-4-yl)methylbenzoic acid. A 2023 publication in Bioorganic & Medicinal Chemistry Letters reported that the compound induces apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. The study attributed this effect to the compound's ability to disrupt mitochondrial membrane potential and activate caspase pathways, offering a novel approach to overcoming drug resistance in oncology.

Despite these promising findings, challenges remain in the development of 2-(1-acetylpiperidin-4-yl)methylbenzoic acid as a therapeutic agent. Pharmacokinetic studies have identified issues with oral bioavailability, prompting ongoing research into prodrug formulations and nanoparticle-based delivery systems. Additionally, the compound's safety profile requires further evaluation, particularly regarding potential off-target effects and long-term toxicity.

In conclusion, 2-(1-acetylpiperidin-4-yl)methylbenzoic acid (CAS: 2036946-61-7) represents a versatile and promising molecule in chemical biology and drug discovery. Its dual pharmacological activities, combined with recent advances in synthesis and mechanistic understanding, underscore its potential across multiple therapeutic areas. Future research should focus on optimizing its pharmacokinetic properties and advancing it through preclinical and clinical trials to fully realize its therapeutic benefits.